(E)-4-(3-methoxyazetidin-1-yl)-4-oxobut-2-enoic acid
CAS No.: 1865935-30-3
Cat. No.: VC3201784
Molecular Formula: C8H11NO4
Molecular Weight: 185.18 g/mol
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Specification
| CAS No. | 1865935-30-3 |
|---|---|
| Molecular Formula | C8H11NO4 |
| Molecular Weight | 185.18 g/mol |
| IUPAC Name | (E)-4-(3-methoxyazetidin-1-yl)-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C8H11NO4/c1-13-6-4-9(5-6)7(10)2-3-8(11)12/h2-3,6H,4-5H2,1H3,(H,11,12)/b3-2+ |
| Standard InChI Key | GIONAVGZTJIYDE-NSCUHMNNSA-N |
| Isomeric SMILES | COC1CN(C1)C(=O)/C=C/C(=O)O |
| SMILES | COC1CN(C1)C(=O)C=CC(=O)O |
| Canonical SMILES | COC1CN(C1)C(=O)C=CC(=O)O |
Introduction
(E)-4-(3-Methoxyazetidin-1-yl)-4-oxobut-2-enoic acid is a chemical compound with the CAS number 1865935-30-3. It belongs to the class of organic compounds known as butenoic acids, which are derivatives of but-2-enoic acid. This compound is specifically characterized by the presence of a 3-methoxyazetidin-1-yl group attached to the 4-position of the but-2-enoic acid backbone.
Biological and Chemical Significance
While specific biological activities or chemical applications of (E)-4-(3-Methoxyazetidin-1-yl)-4-oxobut-2-enoic acid are not well-documented, compounds with similar structures often exhibit potential in pharmaceutical or biochemical research due to their unique functional groups. The presence of an azetidine ring and a methoxy group could contribute to interactions with biological targets, such as enzymes or receptors.
Availability and Status
As of the latest information, (E)-4-(3-Methoxyazetidin-1-yl)-4-oxobut-2-enoic acid is listed as a discontinued product by some suppliers, indicating that it may not be readily available for purchase or research use . For researchers interested in this compound, inquiries about similar products or custom synthesis options may be necessary.
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